![molecular formula C17H21N5OS B279471 N-[(2-methoxynaphthalen-1-yl)methyl]-3-[(1-methyl-1H-tetrazol-5-yl)sulfanyl]propan-1-amine](/img/structure/B279471.png)
N-[(2-methoxynaphthalen-1-yl)methyl]-3-[(1-methyl-1H-tetrazol-5-yl)sulfanyl]propan-1-amine
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Overview
Description
N-[(2-methoxynaphthalen-1-yl)methyl]-3-[(1-methyl-1H-tetrazol-5-yl)sulfanyl]propan-1-amine, also known as MTSEA, is a chemical compound commonly used in scientific research. MTSEA is a sulfhydryl-reactive compound that is used to modify and study protein structure and function.
Mechanism of Action
N-[(2-methoxynaphthalen-1-yl)methyl]-3-[(1-methyl-1H-tetrazol-5-yl)sulfanyl]propan-1-amine reacts with cysteine residues in proteins, forming a covalent bond between the sulfur atom of the cysteine residue and the sulfhydryl-reactive group of this compound. This modification can alter the function of the protein, allowing for the study of protein structure and function.
Biochemical and Physiological Effects:
This compound is a relatively non-toxic compound, but it can modify protein function and structure. This modification can have a range of effects on cellular processes, including ion channel function, enzyme activity, and protein-protein interactions.
Advantages and Limitations for Lab Experiments
N-[(2-methoxynaphthalen-1-yl)methyl]-3-[(1-methyl-1H-tetrazol-5-yl)sulfanyl]propan-1-amine has several advantages for use in lab experiments, including its ability to selectively modify cysteine residues in proteins and its relatively low toxicity. However, this compound can also modify other amino acid residues in proteins, and its effects on protein function can be difficult to predict.
Future Directions
There are several future directions for the use of N-[(2-methoxynaphthalen-1-yl)methyl]-3-[(1-methyl-1H-tetrazol-5-yl)sulfanyl]propan-1-amine in scientific research. One potential application is the study of protein-protein interactions, as this compound can be used to selectively modify cysteine residues involved in protein-protein interactions. Another potential application is the study of ion channel function, as this compound can modify specific amino acid residues involved in channel function. Additionally, the use of this compound in the study of protein structure and function could lead to the development of new therapeutic agents for a range of diseases.
Synthesis Methods
N-[(2-methoxynaphthalen-1-yl)methyl]-3-[(1-methyl-1H-tetrazol-5-yl)sulfanyl]propan-1-amine can be synthesized through a multistep process involving the reaction of 2-methoxynaphthalene with chloromethyl methyl sulfide, followed by the reaction with sodium azide and subsequent reduction with sodium borohydride.
Scientific Research Applications
N-[(2-methoxynaphthalen-1-yl)methyl]-3-[(1-methyl-1H-tetrazol-5-yl)sulfanyl]propan-1-amine is commonly used in scientific research to modify and study protein structure and function. It is used to selectively modify cysteine residues in proteins, allowing for the study of protein structure and function. This compound is also used in the study of ion channels, as it can modify specific amino acid residues that are involved in channel function.
Properties
Molecular Formula |
C17H21N5OS |
---|---|
Molecular Weight |
343.4 g/mol |
IUPAC Name |
N-[(2-methoxynaphthalen-1-yl)methyl]-3-(1-methyltetrazol-5-yl)sulfanylpropan-1-amine |
InChI |
InChI=1S/C17H21N5OS/c1-22-17(19-20-21-22)24-11-5-10-18-12-15-14-7-4-3-6-13(14)8-9-16(15)23-2/h3-4,6-9,18H,5,10-12H2,1-2H3 |
InChI Key |
UYVSIVZZUHHOGL-UHFFFAOYSA-N |
SMILES |
CN1C(=NN=N1)SCCCNCC2=C(C=CC3=CC=CC=C32)OC |
Canonical SMILES |
CN1C(=NN=N1)SCCCNCC2=C(C=CC3=CC=CC=C32)OC |
Origin of Product |
United States |
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